Cas no 2171277-48-6 ((2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-2-carboxylic acid
• CAS No: 2171277-48-6
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6540983
• PubChem ID: 165823827
• Update Time: 2025-07-17

(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-2-carboxylic acid
• 2171277-48-6
• (2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]pyrrolidine-2-carboxylic acid
• EN300-1492870

• Inchi： 1S/C27H24N2O5/c30-25(29-14-6-13-24(29)26(31)32)17-7-5-8-18(15-17)28-27(33)34-16-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-5,7-12,15,23-24H,6,13-14,16H2,(H,28,33)(H,31,32)/t24-/m0/s1
• InChI Key： XDEAOMXMXAUMBU-DEOSSOPVSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(N1CCC[C@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-2-carboxylic acid

(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-2-carboxylic acid (CAS No. 2171277-48-6)

(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-2-carboxylic acid (CAS No. 2171277-48-6) is a synthetic compound that has gained significant attention in the field of medicinal chemistry and drug development. This compound, often referred to as a Fmoc-protected amino acid derivative, is a key intermediate in the synthesis of various peptides and peptidomimetics, which are crucial for the development of novel therapeutic agents.

The structure of (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-2-carboxylic acid features a Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions during the coupling steps. The presence of this protecting group ensures high purity and stability of the final product, making it an essential reagent in the synthesis of complex peptides and proteins.

Recent studies have highlighted the importance of Fmoc-protected amino acid derivatives in the development of peptidomimetics, which are designed to mimic the structure and function of natural peptides. These peptidomimetics have shown promise in various therapeutic applications, including the treatment of cancer, neurodegenerative diseases, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that peptidomimetics derived from (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-2-carboxylic acid exhibited potent anti-cancer activity by selectively targeting tumor cells while sparing normal cells.

In addition to its use in drug development, (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-2-carboxylic acid has also found applications in chemical biology research. Researchers at the University of California, San Francisco, utilized this compound to study protein-protein interactions and post-translational modifications. The high reactivity and specificity of this compound allowed them to probe complex biological systems with unprecedented precision.

The synthesis of (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-2-carboxylic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by the formation of the pyrrolidine ring and the introduction of the benzoyl moiety. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic hydrogenation, have been employed to optimize the yield and purity of this compound. These methods have significantly reduced the time and cost associated with its production, making it more accessible for large-scale applications.

The physicochemical properties of (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-2-carboxylic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 455.5 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN). Its stability under various conditions has been studied, and it has been found to be stable at room temperature when stored under dry conditions.

In terms of safety and handling, (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylpyrrolidine-2-carboxylic acid should be handled with care to avoid exposure to skin or inhalation. It is recommended to use appropriate personal protective equipment (PPE), such as gloves and goggles, when working with this compound. Additionally, it should be stored in a well-sealed container away from direct sunlight and moisture.

The future prospects for (2S)-1-3-{(9H-fluoren-9-yloxycarbonylamino)benzoyl}pyrrolidine - 2 - carboxylic acid are promising. Ongoing research is focused on expanding its applications in drug discovery and chemical biology. For example, researchers are exploring its potential as a scaffold for developing novel inhibitors against specific enzymes involved in disease pathways. Additionally, efforts are being made to improve its pharmacokinetic properties to enhance its bioavailability and efficacy.

In conclusion, (2S)-1-{3-[[(9H-fluoren - 9 - ylmethoxy)carbonyl]amino]benzoyl}pyrrolidine - 2 - carboxylic acid (CAS No. 2171277 - 48 - 6) is a versatile compound with significant potential in medicinal chemistry and drug development. Its unique structure and properties make it an invaluable tool for researchers working on peptide synthesis and peptidomimetic design. As research in these areas continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.